Cas no 1118-69-0 (N-Isopropylacetamide)

N-Isopropylacetamide is a secondary amide compound characterized by the presence of an isopropyl group attached to the nitrogen atom of the acetamide structure. This chemical is commonly utilized in organic synthesis and pharmaceutical research due to its role as an intermediate in the preparation of more complex molecules. Its moderate polarity and solubility in common organic solvents make it a versatile reagent for amidation and condensation reactions. The isopropyl substituent enhances steric effects, which can influence reaction selectivity. N-Isopropylacetamide is also studied for its potential applications in polymer chemistry and as a building block for bioactive compounds. Proper handling and storage are recommended to ensure stability.

N-Isopropylacetamide structure

Product name:N-Isopropylacetamide

CAS No:1118-69-0

MF:C₅H₁₁NO

MW:101.146941423416

MDL:MFCD00085718

CID:217263

PubChem ID:136874

N-Isopropylacetamide Chemical and Physical Properties

Names and Identifiers

- N-Isopropylacetamide
- Acetamide,N-(1-methylethyl)-
- AC1L39GW
- Acetamide, N-isopropyl
- CTK8B4782
- Essigsaeure-isopropylamid
- methyl-N-isopropyl-formamide
- N-(1-Methylethyl)ethanamide
- N-(isopropyl)acetamide
- N-Isopropyl-acetamid
- N-isopropyl-acetamide
- N-isopropylethanamide
- NSC44147
- DTXSID30149739
- SCHEMBL13692
- N-(propan-2-yl)acetamide
- isopropylacetamide
- DS-18194
- A894683
- Isopropylamine, N-acetyl-
- CS-M3536
- NSC-44147
- AMY3785
- SY107538
- 2-Aminopropane, N-acetyl-
- Q63398580
- SCHEMBL11996363
- 1118-69-0
- N12028
- 2-Acetamidopropane
- N-ISOPROPYL ACETAMIDE
- FT-0699778
- acetamide, N-(1-methylethyl)-
- BCP19527
- InChI=1/C5H11NO/c1-4(2)6-5(3)7/h4H,1-3H3,(H,6,7
- AKOS003726121
- N-propan-2-ylacetamide
- NSC 44147
- MFCD00085718
- Acetamide, N-isopropyl-
- DB-032314
- MDL： MFCD00085718
- Inchi： InChI=1S/C5H11NO/c1-4(2)6-5(3)7/h4H,1-3H3,(H,6,7)
- InChI Key： PDUSWJORWQPNRP-UHFFFAOYSA-N
- SMILES： CC(NC(C)C)=O

Computed Properties

Exact Mass: 101.08413
Monoisotopic Mass: 101.084
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 7
Rotatable Bond Count: 2
Complexity: 68.5
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.3
Surface Charge: 0
Tautomer Count: 2
Topological Polar Surface Area: 29.1A^2

Experimental Properties

Density: 0.861
Boiling Point: 199.7°C at 760 mmHg
Flash Point: 100.5°C
Refractive Index: 1.405
PSA: 29.1
LogP: 0.92180

N-Isopropylacetamide Security Information

Signal Word：Warning
Hazard Statement： H302
Warning Statement： P280-P305+P351+P338
Storage Condition：Sealed in dry,Room Temperature

N-Isopropylacetamide Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD226901-100g	N-Isopropylacetamide	1118-69-0	95%	100g	￥636.0	2022-03-01
eNovation Chemicals LLC	K79098-1g	N-ISOPROPYLACETAMIDE	1118-69-0	95%	1g	$375	2024-05-25
eNovation Chemicals LLC	D540940-5g	N-Isopropylacetamide	1118-69-0	95%	5g	$354	2024-06-05
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD226901-5g	N-Isopropylacetamide	1118-69-0	95%	5g	￥95.0	2022-03-01
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD226901-10g	N-Isopropylacetamide	1118-69-0	95%	10g	￥124.0	2022-03-01
abcr	AB527953-5 g	N-Isopropylacetamide, 95%; .	1118-69-0	95%	5g	€92.30	2023-04-17
TRC	I824290-100mg	N-Isopropylacetamide	1118-69-0		100mg	$ 65.00	2022-06-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-FJ239-20g	N-Isopropylacetamide	1118-69-0	95+%	20g	￥228.0	2022-06-09
TRC	I824290-50mg	N-Isopropylacetamide	1118-69-0		50mg	$ 50.00	2022-06-04
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD226901-25g	N-Isopropylacetamide	1118-69-0	95%	25g	￥253.0	2022-03-01